Cas no 2248299-28-5 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dimethylphenoxy)propanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dimethylphenoxy)propanoate
• CAS No: 2248299-28-5
• MF: C₁₉H₁₇NO₅
• MW: 339.341985464096
• CID: 6593395
• PubChem ID: 165723996
• Update Time: 2025-10-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dimethylphenoxy)propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dimethylphenoxy)propanoate
• 2248299-28-5
• EN300-6517676

• Inchi： 1S/C19H17NO5/c1-12-6-5-7-13(2)17(12)24-11-10-16(21)25-20-18(22)14-8-3-4-9-15(14)19(20)23/h3-9H,10-11H2,1-2H3
• InChI Key： SSTGDHWLSODUIX-UHFFFAOYSA-N
• SMILES： O(CCC(=O)ON1C(C2C=CC=CC=2C1=O)=O)C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 339.11067264g/mol
• Monoisotopic Mass: 339.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 72.9Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dimethylphenoxy)propanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dimethylphenoxy)propanoate (CAS No. 2248299-28-5)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dimethylphenoxy)propanoate (CAS No. 2248299-28-5) is a specialized organic molecule with a unique structural framework. Its chemical name reflects the presence of an isoindole-1,3-dione core, a 2,6-dimethylphenoxy group, and a propanoate ester linkage. This combination of functional groups makes it a subject of interest in pharmaceutical and materials science research. The CAS No. 2248299-28-5 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature.

In recent years, the demand for innovative small-molecule compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dimethylphenoxy)propanoate has surged due to their potential applications in drug discovery and advanced materials. Researchers are particularly intrigued by its ester-based structure, which may offer enhanced bioavailability or stability in formulations. The 2,6-dimethylphenoxy moiety is also noteworthy, as similar aromatic ether groups are often explored for their pharmacological activity or polymer modification properties.

From an industrial perspective, the synthesis of CAS No. 2248299-28-5 involves multi-step organic reactions, including esterification and aromatic substitution. These processes are optimized for yield and purity, addressing the growing need for high-quality intermediates in biopharmaceutical and specialty chemical production. Environmental and regulatory considerations are also paramount, with green chemistry principles increasingly applied to reduce waste and energy consumption during synthesis.

The versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dimethylphenoxy)propanoate extends to its potential role in drug delivery systems. Its lipophilic nature, attributed to the isoindole and dimethylphenoxy components, could facilitate membrane permeability—a key factor in designing oral therapeutics. Concurrently, its stability under physiological conditions is being investigated to assess compatibility with biodegradable polymers for controlled-release applications.

Analytical characterization of CAS No. 2248299-28-5 typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods validate structural integrity and quantify impurities, ensuring compliance with ICH guidelines for pharmaceutical intermediates. The compound’s chromatographic behavior and spectral fingerprints are documented in detail to support quality control protocols.

Emerging trends in precision medicine and sustainable chemistry have further amplified interest in this compound. For instance, its potential as a prodrug candidate or photoactive material aligns with current explorations in targeted therapies and renewable energy technologies. Such interdisciplinary relevance underscores the importance of CAS No. 2248299-28-5 in contemporary scientific discourse.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(2,6-dimethylphenoxy)propanoate represents a compelling case study in modern chemical innovation. Its structural complexity, coupled with diverse application prospects, positions it as a valuable entity in both academic and industrial settings. Ongoing research will likely uncover new dimensions of its utility, reinforcing its significance in the evolving landscape of functional materials and bioactive compounds.